molecular formula C12H14ClNO2 B8677977 4-Chloro-N-(3-methyl-2-oxobutyl)benzamide CAS No. 89006-97-3

4-Chloro-N-(3-methyl-2-oxobutyl)benzamide

Cat. No.: B8677977
CAS No.: 89006-97-3
M. Wt: 239.70 g/mol
InChI Key: ALAQLNBEPFMHDG-UHFFFAOYSA-N
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Description

4-Chloro-N-(3-methyl-2-oxobutyl)benzamide is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.70 g/mol. The purity is usually 95%.
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Properties

CAS No.

89006-97-3

Molecular Formula

C12H14ClNO2

Molecular Weight

239.70 g/mol

IUPAC Name

4-chloro-N-(3-methyl-2-oxobutyl)benzamide

InChI

InChI=1S/C12H14ClNO2/c1-8(2)11(15)7-14-12(16)9-3-5-10(13)6-4-9/h3-6,8H,7H2,1-2H3,(H,14,16)

InChI Key

ALAQLNBEPFMHDG-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=O)CNC(=O)C1=CC=C(C=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.5 g of 4-chlorobenzoyl chloride are added dropwise to a mixture of 4 g of isobutyrylmethylamine hydrochloride, 9.8 g of sodium bicarbonate, 200 ml of ethyl acetate and 100 ml of water at 5° C. to 10° C. under stirring. The mixture is further stirred at room temperature for 3 hours. The ethyl acetate layer is collected, and said layer is washed with water, dried and then condensed under reduced pressure to remove solvent. 6.1 g of N-(4-chlorobenzoyl)isobutyrylmethylamine are obtained. Yield: 87.5%.
Quantity
4.5 g
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
9.8 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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